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Compound of Interest

Compound Name: TPU-0037C

Cat. No.: B15569705 Get Quote

Application Notes and Protocols for TPU-0037C
For Researchers, Scientists, and Drug Development Professionals

Introduction
TPU-0037C is a novel antibiotic with significant activity against Gram-positive bacteria,

including methicillin-resistant Staphylococcus aureus (MRSA). As a structural analogue of

lydicamycin, it belongs to the non-ribosomal peptide synthetase-polyketide synthase (NRPS-

PKS) hybrid family of natural products. These application notes provide detailed information on

the solubility of TPU-0037C in ethanol and methanol, along with protocols for its preparation for

laboratory use.

Physicochemical Properties
Property Value

Molecular Formula C₄₆H₇₂N₄O₉

Molecular Weight 825.1 g/mol

Appearance Colorless film

Purity >95%

Solubility Data
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Quantitative solubility data for TPU-0037C in ethanol and methanol is not extensively

published. However, available information indicates that it is soluble in both solvents. It is

recommended to determine the precise solubility for specific experimental needs empirically.

Solvent Qualitative Solubility
Quantitative Solubility (at
25°C)

Ethanol Soluble

Data not available.

Recommended to determine

empirically.

Methanol Soluble

Data not available.

Recommended to determine

empirically.

DMSO Soluble Data not available.

DMF Soluble Data not available.

Biological Activity and Inferred Signaling Pathway
TPU-0037C, being a congener of lydicamycin, is understood to exert its antibiotic effects on

Gram-positive bacteria. While the precise molecular targets are a subject of ongoing research,

studies on lydicamycins suggest that they can induce morphological changes and sporulation

in certain actinobacteria. This indicates an interaction with bacterial signaling pathways that

regulate cell development and stress responses. Transcriptomic analyses of bacteria treated

with lydicamycin have shown differential expression of genes involved in the development of

aerial mycelium and sporulation, as well as genes related to cell envelope stress.

The following diagram illustrates a conceptual signaling pathway based on the known effects of

the lydicamycin family of compounds.
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To cite this document: BenchChem. [TPU-0037C solubility in ethanol and methanol for lab
use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569705#tpu-0037c-solubility-in-ethanol-and-
methanol-for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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